Cas no 128651-50-3 (1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester)

• Product Name: 1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester
• CAS No: 128651-50-3
• MF: C₁₅H₁₀F₃NO₅S
• MW: 373.303813457489
• MDL: MFCD03427446
• CID: 189540
• PubChem ID: 124968
• Update Time: 2025-07-20

1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-((3-Formylnaphthalen-2-yl)imino)ethyl trifluoromethanesulfonate
• 2-(2,3-Naphthalimino)Ethyl Trifluoromethanesulfonate
• 1,1,1-Trifluoromethanesulfonic acid 2-(1,3-dihydro-1,3-dioxo-2H-benz[f]isoindol-2-yl)ethyl ester
• Methanesulfonic acid,1,1,1-trifluoro-, 2-(1,3-dihydro-1,3-dioxo-2H-benz[f]isoindol-2-yl)ethyl ...
• Methanesulfonic acid,1,1,1-trifluoro-, 2-(1,3-dihydro-1,3-dioxo-2H-benz[f]isoindol-2-yl)ethyl ester
• NE-OTf
• NIETf
• 2-(1,3-Dihydro-1,3-dioxo-2H-benz(f)isoindol-2-yl)ethyl trifluoromethanesulfonate
• 2-(1,3-dioxo-1,3-dihydro-2H-benzo[f]isoindol-2-yl)ethyl trifluoromethanesulfonate
• 2-Nie-tfms
• AC1L3ZFJ
• FT-0608396
• Methanesulfonic acid, trifluoro-, 2-(1,3-dihydro-1,3-dioxo-2H-benz(f)isoindol-2-yl)ethyl ester
• Trifluoromethanesulfonic acid 2-(1,3-dihydro-1,3-dioxo-2H-benz[f]isoindol-2-yl)ethyl ester
• 2H-Benz[f]isoindole methanesulfonic acid deriv.
• c4-Nitrophenylglyoxal hydrate
• 2-(2 3-NAPHTHALIMINO)ETHYL TRIFLUOROMETH
• NIETf [2-(2,3-NaphthaliMino)ethyl trifluoroMethanesulfonate]
• METHANESULFONIC ACID, TRIFLUORO-2-(1,3-DIHYDRO-1,3-DIOXO-2H-BENZ[F]ISO-INDOL-2-YL)ETHYL ESTER
• DTXSID80155966
• BCP09700
• 128651-50-3
• SCHEMBL15432779
• 2-(1,3-dioxobenzo[f]isoindol-2-yl)ethyl trifluoromethanesulfonate
• 2-(2,3-naphthalimino)ethyl-trifluoromethane-sulfonate
• LS-14364
• VKCKBLUPFMXLRO-UHFFFAOYSA-N
• 2-{1,3-DIOXOBENZO[F]ISOINDOL-2-YL}ETHYL TRIFLUOROMETHANESULFONATE
• DTXCID0078457
• DB-081148
• 1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester

• MDL： MFCD03427446
• Inchi： 1S/C15H10F3NO5S/c16-15(17,18)25(22,23)24-6-5-19-13(20)11-7-9-3-1-2-4-10(9)8-12(11)14(19)21/h1-4,7-8H,5-6H2
• InChI Key： VKCKBLUPFMXLRO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCCN1C(C2C=C3C=CC=CC3=CC=2C1=O)=O

Computed Properties

• Exact Mass: 373.0232
• Monoisotopic Mass: 373.02317808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.591
• Melting Point: 138-140 ºC
• Boiling Point: 481 ºC
• Flash Point: 245 ºC
• Solubility: DMSO (Slightly), Ethyl Acetate (Slightly)
• PSA: 80.75
• Sensitiveness: Sensitive to light and humidity
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones
• Other Chemical Reagents

Additional information on 1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester

Comprehensive Analysis of 1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester (CAS No. 128651-50-3)

The compound 1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester (CAS No. 128651-50-3) is a highly specialized chemical with significant applications in organic synthesis and material science. Its unique structure, combining a trifluoromethanesulfonate group with a benzfisoindole moiety, makes it a valuable intermediate for researchers exploring advanced functional materials and pharmaceuticals. This article delves into its properties, applications, and relevance in contemporary scientific research.

One of the most notable features of this compound is its role as a sulfonating agent in organic reactions. The trifluoromethanesulfonate (triflate) group is renowned for its electron-withdrawing properties, which enhance reactivity in nucleophilic substitution and cross-coupling reactions. This characteristic aligns with the growing demand for efficient catalysts and reagents in green chemistry and sustainable synthesis. Researchers frequently search for "triflate derivatives in organic synthesis" or "benzfisoindole applications," highlighting the compound's relevance in modern laboratories.

In material science, 1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester has garnered attention for its potential in designing high-performance polymers and electronic materials. The benzfisoindole core contributes to thermal stability and optical properties, making it suitable for applications in OLEDs (organic light-emitting diodes) and photovoltaic devices. With the rise of renewable energy technologies, queries like "benzfisoindole derivatives for solar cells" reflect the compound's intersection with cutting-edge research.

The compound's CAS No. 128651-50-3 is often referenced in patent literature and academic journals, particularly in studies focusing on heterocyclic chemistry and fluorinated compounds. Its synthesis and purification methods are topics of interest, as evidenced by searches for "synthesis of trifluoromethanesulfonate esters" or "purification techniques for benzfisoindole derivatives." These keywords underscore the need for detailed technical information, which this article aims to provide.

From a safety and handling perspective, while the compound is not classified under restricted categories, proper laboratory protocols must be followed. Researchers often seek "safe handling of sulfonate esters" or "storage conditions for fluorinated compounds," emphasizing the importance of operational knowledge. The compound's stability under various conditions is another area of inquiry, with terms like "thermal stability of benzfisoindole derivatives" appearing in search trends.

In conclusion, 1,1,1-Trifluoromethanesulfonic Acid 2-(1,3-Dihydro-1,3-dioxo-2H-benzfisoindol-2-yl)ethyl Ester (CAS No. 128651-50-3) represents a versatile and scientifically significant compound. Its applications span organic synthesis, material science, and electronics, aligning with global trends toward innovation and sustainability. By addressing common search queries and highlighting its unique properties, this article serves as a valuable resource for researchers and industry professionals alike.